Cas no 67309-36-8 (1-PHENYL-2-AMINOHEXANE)

• Product Name: 1-PHENYL-2-AMINOHEXANE
• CAS No: 67309-36-8
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 965792
• PubChem ID: 106708
• Update Time: 2025-04-19

1-PHENYL-2-AMINOHEXANE Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-2-AMINOHEXANE
• 1-phenylhexan-2-amine
• 1-Fenylo-3-propylo-aminopropan [Polish]
• Phenethylamine, alpha-butyl-
• 67309-36-8
• 4-12-00-02869 (Beilstein Handbook Reference)
• 1-Fenylo-3-propylo-aminopropan
• SCHEMBL3847568
• DTXSID50874359
• A-BUTYL BENZENEETHANEAMINE
• BRN 2640052
• Benzeneethanamine, alpha-butyl-

• Inchi： 1S/C12H19N/c1-2-3-9-12(13)10-11-7-5-4-6-8-11/h4-8,12H,2-3,9-10,13H2,1H3
• InChI Key： UNVLUPRQPLQYGW-UHFFFAOYSA-N
• SMILES： NC(CC1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 177.15187
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02